Ethyl 2-fluoro-4-nitrobenzoate
Cat. No. B1313276
:
363-32-6
M. Wt: 213.16 g/mol
InChI Key: KGLJHQMYPYCYCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06320047B1
Procedure details
To a mixture of 2-fluoro-4-nitrotoluene (1.0 g, 6.4 mmol, Aldrich) and Na2Cr2O7 (2.74 g, 8.4 mmol) in 13.7 ml of HOAC was added slowly 6.83 ml of H2SO4. This mixture was slowly heated to 90° C. for 1 hour to give a greenish heterogeneous solution. The mixture was cooled to room temperature and diluted with ethyl acetate. The pH of the solution was adjusted to 4 with aqueous NaOH. The mixture was extracted with more ethyl acetate. The combined organic layers were washed with NaHCO3 (sat.), then brine and dried over Na2SO4. After filtration, the solution was concentrated to dryness which then was dissolved in 6 ml of SOCl2, and heated at 80° C. for 1 hour. The excess of SOCl2 was removed under reduced pressure and the residue was dissolved in 5 ml of CH2Cl2, 2 ml of EtOH and 2 ml of pyridine. The mixture was stirred at room temperature for 2 hours and concentrated to dryness. Ethyl 2fluoro-4-nitrobenzoate was obtained as a white solid after column chromatography of the residue with ethyl acetate/hexane (1/9). This solid was then dissolved in 10 ml of ethyl acetate, and Pd/C (50 mg) was added. Hydrogenation converted ethyl 2-fluoro-4-nitrobenzoate into the title compound.
[Compound]
Name
Na2Cr2O7
Quantity
2.74 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4]C=1C.OS(O)(=O)=O.[OH-].[Na+].[C:19]([O:22][CH2:23][CH3:24])(=[O:21])[CH3:20]>>[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[CH:5]=[CH:4][C:20]=1[C:19]([O:22][CH2:23][CH3:24])=[O:21] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])C
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[Compound]
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Name
|
Na2Cr2O7
|
|
Quantity
|
2.74 g
|
|
Type
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reactant
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|
Smiles
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|
Step Two
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Name
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|
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Quantity
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6.83 mL
|
|
Type
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reactant
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|
Smiles
|
OS(=O)(=O)O
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a greenish heterogeneous solution
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was cooled to room temperature
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The mixture was extracted with more ethyl acetate
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WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layers were washed with NaHCO3 (sat.)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
brine and dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
After filtration
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the solution was concentrated to dryness which
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DISSOLUTION
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Type
|
DISSOLUTION
|
|
Details
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then was dissolved in 6 ml of SOCl2
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
heated at 80° C. for 1 hour
|
|
Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The excess of SOCl2 was removed under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in 5 ml of CH2Cl2
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated to dryness
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(C(=O)OCC)C=CC(=C1)[N+](=O)[O-]
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
